Cas no 2416230-28-7 (ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride)
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride
- 2416230-28-7
- Ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate;hydrochloride
- EN300-26677079
-
- MDL: MFCD32667318
- Inchi: 1S/C7H10ClN3O2.ClH/c1-3-13-7(12)6-9-5(4(2)8)10-11-6;/h4H,3H2,1-2H3,(H,9,10,11);1H
- InChI Key: PLSCICRLETZIQE-UHFFFAOYSA-N
- SMILES: ClC(C)C1=NC(C(=O)OCC)=NN1.Cl
Computed Properties
- Exact Mass: 239.0228320g/mol
- Monoisotopic Mass: 239.0228320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9Ų
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26677079-0.05g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 0.05g |
$168.0 | 2025-03-20 | |
| Enamine | EN300-26677079-0.1g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 0.1g |
$252.0 | 2025-03-20 | |
| Enamine | EN300-26677079-0.25g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 0.25g |
$361.0 | 2025-03-20 | |
| Enamine | EN300-26677079-0.5g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 0.5g |
$569.0 | 2025-03-20 | |
| Enamine | EN300-26677079-1.0g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 1.0g |
$728.0 | 2025-03-20 | |
| Enamine | EN300-26677079-2.5g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 2.5g |
$1428.0 | 2025-03-20 | |
| Enamine | EN300-26677079-5.0g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 5.0g |
$2110.0 | 2025-03-20 | |
| Enamine | EN300-26677079-10.0g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95.0% | 10.0g |
$3131.0 | 2025-03-20 | |
| Enamine | EN300-26677079-1g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95% | 1g |
$728.0 | 2023-09-12 | |
| Enamine | EN300-26677079-5g |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride |
2416230-28-7 | 95% | 5g |
$2110.0 | 2023-09-12 |
ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride
Introduction to Ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate Hydrochloride (CAS No. 2416230-28-7)
Ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride, identified by its CAS number 2416230-28-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a carboxylate ester group and a chloroethyl substituent enhances its reactivity and binding affinity to various biological targets. These features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. Its triazole core structure is particularly noteworthy, as it has been shown to exhibit significant inhibitory effects on certain kinases and proteases that are implicated in these conditions.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the chloroethyl group and the carboxylate ester moiety allows for precise tuning of its pharmacological properties. This specificity is crucial for developing drugs that can target pathological processes without affecting normal physiological functions. Researchers have leveraged this property to design derivatives with enhanced efficacy and reduced side effects.
The synthesis of ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These methodologies often include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and esterifications, which are well-established techniques in organic chemistry.
Recent studies have highlighted the compound's potential in preclinical models as an anti-inflammatory agent. In vitro experiments have demonstrated that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This effect is attributed to its ability to modulate signaling pathways involving nuclear factor kappa B (NF-κB), a key transcription factor in inflammation.
In addition to its anti-inflammatory properties, ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride has shown promise in combating certain types of cancer. Preclinical trials have indicated that it can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways such as the MAPK/ERK pathway. This interference leads to reduced proliferation and increased apoptosis in cancer cells, making it a potential candidate for further development into an anticancer therapeutic.
The compound's stability under various conditions is another important consideration in its development as a pharmaceutical agent. Studies have been conducted to evaluate its solubility, shelf life, and compatibility with different formulations. These studies are essential for ensuring that the drug can be effectively administered to patients while maintaining its therapeutic efficacy.
The regulatory landscape for new pharmaceutical compounds is stringent and requires thorough evaluation before clinical use. Ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride is currently undergoing rigorous testing to meet these regulatory standards. Researchers are focusing on toxicology studies to assess its safety profile and pharmacokinetic properties. These studies are crucial for determining the appropriate dosage and administration routes for future clinical trials.
The impact of this compound extends beyond basic research; it represents a significant step forward in the development of novel therapeutic strategies. By targeting key biological pathways associated with various diseases, it offers a new perspective on how these conditions can be managed more effectively. The ongoing research into its mechanisms of action and potential applications holds great promise for future medical advancements.
In conclusion, ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride (CAS No. 2416230-28-7) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover its therapeutic benefits and optimize its synthetic pathways, it is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.
2416230-28-7 (ethyl 5-(1-chloroethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)